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Compound of Interest

Compound Name: Tedizolid Pyrophosphate Ester

CAS No.: 1239662-48-6

Cat. No.: B1145330

Get Quote

Executive Summary & Nomenclature Clarification
This guide analyzes the molecular mechanics of Tedizolid Phosphate (TR-701), a second-

generation oxazolidinone, focusing on its prodrug activation and subsequent binding to the

bacterial 50S ribosomal subunit.

Critical Distinction (Phosphate vs. Pyrophosphate):

Tedizolid Phosphate (Prodrug): The clinically administered, water-soluble phosphate

monoester (Sivextro®). It is inactive until hydrolyzed.

Tedizolid (Active Moiety): The lipophilic molecule (TR-700) released post-hydrolysis that

binds to the ribosome.

Tedizolid Pyrophosphate Ester (Impurity): A specific process-related impurity (CAS

1239662-48-6) often formed during the phosphorylation synthesis step. It is not the active

pharmacological agent. This guide focuses on the Phosphate prodrug and the Active moiety,

with a technical note on the pyrophosphate impurity in Section 5.
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Chemical Pharmacology: The Prodrug Mechanism
Tedizolid is administered as a phosphate ester to overcome the poor aqueous solubility of the

parent oxazolidinone class.

Activation Pathway
Upon intravenous or oral administration, circulating phosphatases (e.g., alkaline phosphatase)

rapidly hydrolyze the phosphate group. This conversion is near-instantaneous in vivo, yielding

the active tedizolid which passively diffuses into the bacterial cytoplasm.

Key Chemical Transformation:

Substrate: Tedizolid Phosphate (Hydrophilic,

)

Enzyme: Plasma Phosphatases

Product: Tedizolid (Lipophilic,

) + Inorganic Phosphate (

)
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Caption: Figure 1.[1][2] Bioconversion of Tedizolid Phosphate to Active Tedizolid and

subsequent ribosomal targeting.

Structural Biology: Ribosomal Binding Interface
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The core efficacy of tedizolid lies in its high-affinity binding to the Peptidyl Transferase Center

(PTC) of the 23S rRNA within the 50S ribosomal subunit.

Crystallographic Evidence (PDB: 6WRS)
Structural data from Staphylococcus aureus ribosomes (PDB ID: 6WRS) reveals that tedizolid

binds to the A-site, physically blocking the binding of aminoacyl-tRNA.[3]

Molecular Interactions (The "Lock")
Tedizolid utilizes a D-ring system (pyridine/tetrazole) that provides additional anchor points

compared to first-generation linezolid.

Molecular Feature
Interaction Target
(23S rRNA)

Interaction Type
Functional
Consequence

A-Ring

(Oxazolidinone)
U2504 (Universal) -stacking

Core binding stability

(shared with

Linezolid).[1]

C5-Sidechain

(Hydroxymethyl)

A2503 (Phosphate

backbone)
Hydrogen Bond

Critical: Smaller group

allows binding even if

A2503 is methylated

(cfr resistance).

D-Ring (Tetrazole) U2584
Van der Waals / H-

bond

Potency Driver:

Additional contact

point missing in

Linezolid; increases

affinity 4-8x.

Fluorine (B-Ring) Hydrophobic Pocket Hydrophobic
Orients the molecule

within the PTC cleft.

Mechanism of Action Diagram
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Resistance Evasion
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Caption: Figure 2. Interaction map of Tedizolid within the S. aureus 50S Ribosomal Subunit

(Based on PDB 6WRS).

Comparative Mechanistic Advantage: Tedizolid vs.
Linezolid
Tedizolid is not merely a potent analogue; it is structurally engineered to overcome specific

resistance mechanisms, particularly the cfr gene (chloramphenicol-florfenicol resistance).

The cfr Resistance Mechanism
The cfr gene encodes a methyltransferase that methylates the C8 position of A2503.

Linezolid Failure: Linezolid possesses a bulky C5-acetamide group. When A2503 is

methylated, the acetamide group sterically clashes with the methyl group, preventing binding

(

increases drastically).

Tedizolid Success: Tedizolid possesses a compact C5-hydroxymethyl group. This smaller

group accommodates the steric bulk of the methylated A2503, maintaining high-affinity

binding (

remains low).
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Quantitative Potency Comparison
Parameter Linezolid Tedizolid Advantage

C5 Group Acetamide Hydroxymethyl
Evasion of cfr steric

clash.

D-Ring Morpholine Pyridine-Tetrazole
Additional binding to

U2584.

MIC90 (MRSA)
1 - 2

g/mL

0.25 - 0.5

g/mL
4-8x more potent.

Binding Affinity (

)

~20

M

< 5

M (Est.)

Higher residence time

on ribosome.

Experimental Protocols
To validate binding kinetics and resistance profiles, the following protocols are standard in

oxazolidinone development.

Protocol: In Vitro Ribosomal Binding Assay
(Fluorescence Polarization)
Objective: Determine the

of Tedizolid for wild-type vs. cfr-mutant ribosomes.

Ribosome Purification:

Harvest S. aureus (RN4220 strain) in log phase.

Lyse cells using French press in Buffer A (20 mM HEPES, 10 mM

, 100 mM

).

Ultracentrifuge (Sucrose cushion) to isolate 70S ribosomes.
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Dissociate subunits via low

gradient to isolate 50S subunits.

Ligand Preparation:

Use BODIPY-labeled Tedizolid (fluorescent probe) or competition assay with

-Linezolid.

Note: Tedizolid Phosphate cannot be used here; use active Tedizolid.

Binding Reaction:

Incubate 50S subunits (100 nM) with increasing concentrations of Tedizolid (0.1 nM to 10

M).

Buffer: 20 mM Tris-HCl (pH 7.5), 100 mM

, 10 mM

.

Incubate at 37°C for 30 minutes to reach equilibrium.

Measurement:

Measure Fluorescence Polarization (FP) in a microplate reader (Ex/Em compatible with

probe).

Plot mP (millipolarization) vs. [Drug]. Fit to Hill equation to derive

.

Technical Note on Impurities (Pyrophosphate Ester)
Impurity Identity: Tedizolid Pyrophosphate Ester (CAS 1239662-48-6).[4][5] Origin: During

the phosphorylation of the tedizolid precursor, excess phosphorylating agent or improper
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quenching can lead to dimer formation (P-O-P linkage). Impact: This impurity is generally

inactive or significantly less active due to:

Steric Bulk: The large pyrophosphate tail prevents entry into the ribosomal tunnel.

Charge Density: Highly negative charge repels the phosphate-rich rRNA backbone. Control:

HPLC methods (C18 column, Phosphate buffer/Acetonitrile gradient) must separate the

Prodrug (RT ~5 min) from the Pyrophosphate impurity (RT ~7-8 min).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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